N-{1-benzyl-3-[(4-methoxyphenyl)sulfonyl]-4,5-dimethyl-1H-pyrrol-2-yl}-2-methylpropanamide

• Molecular Formula: C24H28N2O4S
• Molecular Weight: 440.6 g/mol
• IUPAC Name: N-[1-benzyl-3-(4-methoxyphenyl)sulfonyl-4,5-dimethylpyrrol-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C24H28N2O4S/c1-16(2)24(27)25-23-22(31(28,29)21-13-11-20(30-5)12-14-21)17(3)18(4)26(23)15-19-9-7-6-8-10-19/h6-14,16H,15H2,1-5H3,(H,25,27)
• InChI Key: YYNLXZJZLWZGEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1S(=O)(=O)C2=CC=C(C=C2)OC)NC(=O)C(C)C)CC3=CC=CC=C3)C

Description

N-{1-benzyl-3-[(4-methoxyphenyl)sulfonyl]-4,5-dimethyl-1H-pyrrol-2-yl}-2-methylpropanamide is a complex organic compound with a unique structure. Let’s break it down:

• The core structure consists of a pyrrole ring (a five-membered aromatic ring containing one nitrogen atom) with a benzyl group attached at position 1.
• The 4-methoxyphenylsulfonyl group is linked to position 3 of the pyrrole ring.
• The compound also contains a 2-methylpropanamide side chain.

Preparation Methods

Synthetic Routes:

• Suzuki–Miyaura Coupling

  • One of the key methods for constructing the benzyl-pyrrole core is the Suzuki–Miyaura coupling. This reaction involves the cross-coupling of an aryl or vinyl boron reagent with an aryl or vinyl halide using a palladium catalyst .
  • The boron reagent can be an organoboron compound, such as an arylboronic acid or an arylboronate ester.
  • The reaction conditions are mild and tolerate various functional groups.
  • The resulting product contains the benzyl group attached to the pyrrole ring.

• Friedel-Crafts Acylation and Clemmensen Reduction

  • To introduce the 2-methylpropanamide side chain, a Friedel-Crafts acylation followed by a Clemmensen reduction can be employed .
  • The acylation step adds the acyl group to the benzene ring.
  • The Clemmensen reduction reduces the carbonyl group to form the amine.

Industrial Production:

• Industrial-scale synthesis typically involves optimization of the above methods for efficiency and yield.

Chemical Reactions Analysis

Oxidation and Reduction:

Substitution Reactions:

Major Products:

Scientific Research Applications

Medicinal Chemistry:

Biological Studies:

Materials Science:

Mechanism of Action

Targets and Pathways: